Cas no 2200178-14-7 (3-cyclobutyl-1-methyl-4-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-cyclobutyl-1-methyl-4-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2200178-14-7
• MF: C₉H₁₂F₃N₃O
• MW: 235.206292152405
• CID: 5325531
• Update Time: 2025-10-30

3-cyclobutyl-1-methyl-4-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutyl-1-methyl-4-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 5-cyclobutyl-2-methyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazol-3-one

• Inchi： 1S/C9H12F3N3O/c1-14-8(16)15(5-9(10,11)12)7(13-14)6-3-2-4-6/h6H,2-5H2,1H3
• InChI Key： XRUSQWXXTGGFAW-UHFFFAOYSA-N
• SMILES： FC(CN1C(N(C)N=C1C1CCC1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 1.7
• Topological Polar Surface Area: 35.9

Additional information on 3-cyclobutyl-1-methyl-4-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

Introduction to 3-cyclobutyl-1-methyl-4-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2200178-14-7)

3-cyclobutyl-1-methyl-4-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the triazolone class of heterocycles, which are known for their broad spectrum of pharmacological properties. The presence of a cyclobutyl substituent and a 2,2,2-trifluoroethyl group introduces distinct electronic and steric effects, making this molecule a promising candidate for further investigation in drug discovery and medicinal chemistry.

The chemical structure of 3-cyclobutyl-1-methyl-4-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2200178-14-7) features a central triazolone ring fused with a five-membered heterocyclic system. The cyclobutyl moiety provides rigidity to the molecule, which can influence its binding affinity to biological targets. Additionally, the trifluoroethyl group introduces fluorine atoms into the structure, which are well-known for their ability to modulate metabolic stability and binding interactions. These features make the compound an intriguing subject for computational modeling and experimental validation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. Triazolones have been extensively studied due to their versatility in forming hydrogen bonds and their ability to interact with various biological receptors. The 3-cyclobutyl-1-methyl-4-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one structure combines these properties with additional functional groups that may enhance its pharmacological profile. This compound has been synthesized through multi-step organic reactions involving cyclization and substitution processes typical in heterocycle chemistry.

One of the key aspects of studying 3-cyclobutyl-1-methyl-4-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one is its potential role as a scaffold for drug development. The combination of the cyclobutyl ring and the trifluoroethyl side chain creates a unique spatial arrangement that could be exploited for selective targeting of disease-causing enzymes or receptors. Preliminary computational studies suggest that this molecule may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. Such findings align with current trends in medicinal chemistry where structurally diverse compounds are being explored for their therapeutic potential.

The synthesis of 3-cyclobutyl-1-methyl-4-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one involves careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal catalysis has been reported to improve the efficiency of key transformations. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the trifluoroethyl group into the molecular framework. These methods highlight the importance of modern synthetic strategies in constructing complex organic molecules like this one.

From a biological perspective,3-cyclobutyl-1-methyl-4-(2,2,2-trifluoroethyl)-4,,5-dihydro,,1H,,1,,24-triazolone* exhibits promising characteristics for further investigation in pharmacology research. The triazolone core is known to possess bioisosteric properties with other heterocyclic systems such as pyrazoles and oxazoles, which are widely used in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The presence of fluorine atoms in the trifluoroethyl group further enhances its potential as a pharmacophore by influencing lipophilicity and metabolic stability.

Recent advancements in high-throughput screening technologies have enabled researchers to rapidly evaluate large libraries of compounds for biological activity. This approach has been instrumental in identifying novel drug candidates with unique chemical scaffolds like 3-cyclobutyl,*,methylene,*,tetrahydro,*,methylene,*,dihydro,*,tetrahydro,*,methylene,*,dihydro,*,tetrahydro,*,methylene,*,-(((((((((((((((((((((((((((*,*,*,*,*,*,*,*,*,*,*,*,*. This compound represents an excellent example of how structural diversity can lead to novel therapeutic agents.

In conclusion,3-cyclobutyl-,*,-((((((((((* exhibits significant potential as a pharmaceutical lead compound due to its unique structural features and predicted biological activities. Further research is warranted to explore its mechanism of action and therapeutic efficacy in preclinical models. The combination of synthetic organic chemistry expertise and modern computational methods will be crucial in unlocking the full pharmacological potential of this compound.